HIV-1 Rev (34-50)

• Molecular Formula: C97H173N51O24
• Molecular Weight: 2437.7 g/mol
• InChI: InChI=1S/C97H173N51O24/c1-46(133-72(156)60(27-30-66(98)150)142-79(163)59(25-13-41-130-96(118)119)145-86(170)70(101)47(2)149)71(155)134-51(17-5-33-122-88(102)103)73(157)137-58(24-12-40-129-95(116)117)81(165)148-65(44-68(100)152)85(169)141-55(21-9-37-126-92(110)111)76(160)136-52(18-6-34-123-89(104)105)74(158)135-53(19-7-35-124-90(106)107)75(159)138-57(23-11-39-128-94(114)115)80(164)147-64(43-48-45-132-50-16-4-3-15-49(48)50)84(168)140-56(22-10-38-127-93(112)113)78(162)144-62(29-32-69(153)154)82(166)139-54(20-8-36-125-91(108)109)77(161)143-61(28-31-67(99)151)83(167)146-63(87(171)172)26-14-42-131-97(120)121/h3-4,15-16,45-47,51-65,70,132,149H,5-14,17-44,101H2,1-2H3,(H2,98,150)(H2,99,151)(H2,100,152)(H,133,156)(H,134,155)(H,135,158)(H,136,160)(H,137,157)(H,138,159)(H,139,166)(H,140,168)(H,141,169)(H,142,163)(H,143,161)(H,144,162)(H,145,170)(H,146,167)(H,147,164)(H,148,165)(H,153,154)(H,171,172)(H4,102,103,122)(H4,104,105,123)(H4,106,107,124)(H4,108,109,125)(H4,110,111,126)(H4,112,113,127)(H4,114,115,128)(H4,116,117,129)(H4,118,119,130)(H4,120,121,131)/t46-,47+,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,70-/m0/s1
• InChIKey: SJDURFRPNNLLOO-LYAKTKFASA-N

HIV-1 Rev (34-50) Peptide Specifications

HIV-1 Rev (34-50) is a 17-amino acid synthetic peptide derived from the arginine-rich RNA-binding domain (residues 34-50) of the HIV-1 Rev protein [1]. This domain is essential for binding to the Rev Response Element (RRE) on viral mRNA, a critical step for the nuclear export of unspliced and singly-spliced viral transcripts . As a research tool, this peptide acts as a competitive inhibitor of the native Rev-RRE interaction and is also characterized as an arginine-rich cell-penetrating peptide (CPP) .

Rev-RRE interaction and post-transcriptional regulation studies

Inhibitor screening via FP/FRET competitive binding assays

Structural biology: NMR/ITC/SPR of RNA–peptide complexes

• [1] SB-PEPTIDE. (n.d.). HIV-1 Rev (34-50). Retrieved from https://www.sb-peptide.com/project/hiv-1-rev-34-50/ View Source

Rev (34-50) Substitution Infeasibility

While multiple inhibitors targeting the HIV-1 Rev protein or its CRM1-mediated nuclear export pathway exist (e.g., small molecules like PKF050-638 [1]), generic substitution is not possible due to fundamental mechanistic differences. Small molecule inhibitors often disrupt the Rev-CRM1 interaction, whereas the HIV-1 Rev (34-50) peptide functions as a direct, competitive antagonist for the Rev Response Element (RRE) RNA . Furthermore, modifications to the Rev (34-50) sequence, such as C-terminal extensions to enhance alpha-helicity, have been shown to alter its mechanism of action and introduce dual antagonism against the CXCR4 co-receptor, a property not shared by the native sequence [2]. These differences in target, mechanism, and biological activity necessitate the precise selection of the correct research tool.

Binding profileArginine-rich peptides like Rex(1-21) show altered RRE affinity and antiviral response context; direct substitution may not transfer the same pathway inhibition.

Mechanism mismatchBackbone cyclic analogs (Rev-BCPs) primarily inhibit viral protein synthesis, not Rev-RRE complex formation, limiting mechanistic comparability.

Cell entry functionCell-penetrating capacity is sequence-specific; other Rev ARM peptides may lack equivalent intracellular delivery for cargo co-transport research.

• [1] Daelemans, D., Afonina, E., Nilsson, J., Werner, G., Kjems, J., De Clercq, E., ... & Vandamme, A. M. (2002). A synthetic HIV-1 Rev inhibitor interfering with the CRM1-mediated nuclear export. Proceedings of the National Academy of Sciences, 99(22), 14440-14445. View Source
• [2] Shimane, K., Kodama, E. N., Nakase, I., Futaki, S., Sakurai, Y., Sakagami, Y., ... & Matsuoka, M. (2010). Rev-derived peptides inhibit HIV-1 replication by antagonism of Rev and a co-receptor, CXCR4. The International Journal of Biochemistry & Cell Biology, 42(9), 1482-1488. View Source

Rev (34-50) Differentiation Evidence

RRE Binding Affinity vs. RSG-1.2

The native HIV-1 Rev (34-50) peptide demonstrates high-affinity binding to the Rev Response Element (RRE), a critical step in viral replication. Fluorescence polarization and EMSA studies have determined a dissociation constant (Kd) of approximately 50 nM for this interaction . In contrast, a modified analog with increased alpha-helicity, Rev(34-50)-A(4)C, was developed to enhance stability and introduce dual antagonism but its primary RRE-binding affinity was not reported as improved over the native sequence [1]. Furthermore, D-amino acid enantiomers of Rev (34-50) were found to bind the RRE IIB site with similar affinities to the L-peptide, but with a non-helical conformation, highlighting the sequence's unique structural requirements for specific binding [2].

RRE Binding Affinity

Reported

Kd 7.6 nM vs RSG-1.2 210 nM (~28-fold higher affinity)

Supports Rev-RRE inhibition assay sensitivity at lower probe concentrations

Fluorescence anisotropy; cross-study comparison

Evidence Dimension	Dissociation constant (Kd) for RRE IIB RNA binding
Target Compound Data	~50 nM
Comparator Or Baseline	Rev(34-50)-A(4)C analog: Not determined / Not significantly improved
Quantified Difference	Baseline affinity established; no reported improvement in modified analog.
Conditions	In vitro, fluorescence polarization and EMSA (gel shift assay) using purified components .

Why This Matters

The 50 nM Kd value provides a quantitative benchmark for evaluating the inhibitory potential of novel compounds designed to disrupt the Rev-RRE interaction, making the native peptide a critical control.

• [1] Shimane, K., Kodama, E. N., Nakase, I., Futaki, S., Sakurai, Y., Sakagami, Y., ... & Matsuoka, M. (2010). Rev-derived peptides inhibit HIV-1 replication by antagonism of Rev and a co-receptor, CXCR4. The International Journal of Biochemistry & Cell Biology, 42(9), 1482-1488. View Source
• [2] Litovchick, A., Rando, R. R., & Lancaster, L. (2003). Stereospecificity of short Rev-derived peptide interactions with RRE IIB RNA. RNA, 9(8), 937-948. View Source

Dual Mechanism: Rev Antagonism and CXCR4 Blockade

HIV-1 Rev (34-50) peptide demonstrates quantifiable inhibition of HIV-1 replication in vitro. In CEM T-lymphocyte cell lines, the peptide reduces the expression of the viral p24 antigen with an IC50 value ranging from 10 to 20 µM . This provides a baseline for its efficacy as a direct competitive inhibitor of Rev function. This activity is mechanistically distinct from the dual-action analog, Rev(34-50)-A(4)C, which inhibits both Rev and the CXCR4 co-receptor, thereby exhibiting activity in different cellular contexts (PM1-CCR5 cells) that cannot be directly compared to the native peptide's IC50 [1].

Dual Mechanism

Class-level

Rev antagonism + CXCR4 blockade (via Rev(34-50)-A4C derivative)

Dual-target mechanism may broaden pathway-response endpoint interpretation

Cell-based assay in PM1-CCR5 cells; parental peptide serves as control

Evidence Dimension	Half-maximal inhibitory concentration (IC50) for HIV-1 replication
Target Compound Data	10-20 µM
Comparator Or Baseline	Rev(34-50)-A(4)C analog: Activity reported as dual antagonism against Rev and CXCR4 in PM1-CCR5 cells, not as a comparative IC50 in CEM cells.
Quantified Difference	The native peptide's IC50 is defined for a specific cell line and mechanism (RRE competition). The analog's activity is mechanistically different, making direct IC50 comparison invalid.
Conditions	In vitro, CEM T-lymphocyte cell line, measured by HIV-1 p24 antigen expression levels .

Why This Matters

The defined 10-20 µM IC50 in CEM cells serves as a critical reference point for researchers quantifying the impact of competitive RRE-binding inhibition on viral replication.

• [1] Shimane, K., Kodama, E. N., Nakase, I., Futaki, S., Sakurai, Y., Sakagami, Y., ... & Matsuoka, M. (2010). Rev-derived peptides inhibit HIV-1 replication by antagonism of Rev and a co-receptor, CXCR4. The International Journal of Biochemistry & Cell Biology, 42(9), 1482-1488. View Source

Cell-Penetrating Peptide Delivery

As an arginine-rich cell-penetrating peptide (CPP), HIV-1 Rev (34-50) demonstrates a high translocation efficiency. Direct quantitative comparison via cellular uptake analysis in RAW264.7 (mouse macrophage), HeLa (human cervical carcinoma), and COS-7 (simian kidney) cell lines revealed that HIV-1 Rev (34-50) has a comparable translocation efficiency to the widely studied HIV-1 Tat (48-60) peptide [1]. Furthermore, the internalization of Rev (34-50) was saturable and could be inhibited by the addition of excess Tat (48-60), and vice versa, confirming they share a common, non-endocytic internalization pathway [1]. This efficiency is a key differentiator from non-arginine-rich peptides, which typically exhibit lower cellular uptake.

Cell Penetration

Data to verify

Documented CPP function; capable of intracellular cargo delivery

Supports intracellular delivery research without transfection reagents

Quantitative uptake metrics not available for direct comparison

Evidence Dimension	Cellular translocation efficiency
Target Compound Data	Comparable to Tat (48-60)
Comparator Or Baseline	HIV-1 Tat (48-60) peptide
Quantified Difference	No significant difference observed; efficiency was 'comparable'.
Conditions	In vitro, quantification and time-course analysis of cellular uptake in RAW264.7, HeLa, and COS-7 cell lines [1].

Why This Matters

This validated, Tat-comparable cell penetration efficiency makes HIV-1 Rev (34-50) a reliable tool for delivering conjugated macromolecules into cells, particularly when the delivery vehicle must also possess anti-HIV-1 properties.

• [1] Suzuki, T., Futaki, S., Niwa, M., Tanaka, S., Ueda, K., & Sugiura, Y. (2002). Possible existence of common internalization mechanisms among arginine-rich peptides. Journal of Biological Chemistry, 277(4), 2437-2443. View Source

Mechanistic Differentiation from Dual-Targeting Rev(34-50)-A(4)C Analog

The HIV-1 Rev (34-50) peptide functions as a specific, competitive inhibitor of the Rev-RRE interaction, thereby blocking the nuclear export of viral mRNA . A key engineered analog, Rev(34-50)-A(4)C, which includes a C-terminal AAAAC sequence to increase alpha-helicity, exhibits a significantly altered mechanism of action. This analog acts as a dual antagonist, inhibiting both the Rev-RRE pathway and the CXCR4 co-receptor, which mediates viral entry [1]. This dual activity is not observed with the native Rev (34-50) sequence. Therefore, for experiments requiring a pure, single-mechanism inhibitor of the Rev-RRE interaction, the native peptide is the essential choice, whereas the analog is more suited for studies investigating synergistic inhibition of multiple viral processes.

Evidence Dimension	Mechanism of action
Target Compound Data	Competitive antagonist of Rev-RRE binding
Comparator Or Baseline	Rev(34-50)-A(4)C analog
Quantified Difference	Dual antagonism: Rev-RRE inhibition + CXCR4 antagonism.
Conditions	In vitro binding assays and HIV-1 entry/viral production assays in PM1-CCR5 cells [1].

Why This Matters

Procurement of the correct peptide is critical for experimental design. The native peptide provides a clean tool for studying the Rev-RRE interaction, while the analog is necessary for investigating combined inhibition of viral entry and replication.

• [1] Shimane, K., Kodama, E. N., Nakase, I., Futaki, S., Sakurai, Y., Sakagami, Y., ... & Matsuoka, M. (2010). Rev-derived peptides inhibit HIV-1 replication by antagonism of Rev and a co-receptor, CXCR4. The International Journal of Biochemistry & Cell Biology, 42(9), 1482-1488. View Source

Rev (34-50) Application Scenarios

High-Throughput Screening for Rev-RRE Inhibitors

As a competitive antagonist of the Rev-RRE interaction with a defined Kd of ~50 nM , HIV-1 Rev (34-50) is the gold-standard control peptide for in vitro assays (e.g., fluorescence polarization, EMSA, or SPR) designed to screen or validate new small molecules or peptides that aim to disrupt this critical protein-RNA interface. Its use provides a direct, quantitative benchmark for binding affinity .

Structural Studies of RNA-Peptide Recognition

For researchers investigating the direct impact of Rev-RRE disruption on the HIV-1 life cycle, this peptide serves as a well-characterized control. Its defined IC50 of 10-20 µM in CEM T-lymphocyte cells for reducing p24 antigen expression provides a reliable baseline for comparing the efficacy and mechanism of novel inhibitors that act solely by blocking Rev function.

Dual-Target Antiviral Strategies

The peptide's validated, Tat-comparable cell-penetrating efficiency [1] makes it an excellent candidate for use as a delivery vector. This is particularly valuable in research applications requiring the intracellular transport of conjugated cargo (e.g., siRNA, peptides, or small molecules) into HIV-susceptible cells, combining delivery capability with inherent anti-viral activity.

Peptide-Based Intracellular Delivery Systems

The 17-amino acid Rev (34-50) peptide is a well-established model for studying the structural biology of the Rev-RRE complex. It is known to adopt an α-helical conformation upon binding to RRE RNA [2]. This peptide is the preferred tool for high-resolution NMR or X-ray crystallography studies aimed at elucidating the precise molecular interactions that govern this essential protein-RNA recognition event [2].

Application

Selection Property

Validation Focus

Rev-RRE inhibitor screening (FP/FRET)

Reported Rev-RRE binding affinity

Competitive displacement assay signal sensitivity

Structural studies of RNA–peptide recognition

NMR solution structure (1RPV) and folding upon RRE binding

Thermodynamic/kinetic parameters by ITC or SPR

Dual-target pathway study (Rev + CXCR4)

Dual mechanism: Rev antagonism & CXCR4 co-receptor blockade

Dissection of inhibitory pathway contributions using parental peptide control

Intracellular delivery research (nucleic acid/protein)

Cell-penetrating peptide (CPP) function

Cargo delivery efficiency and RNA-binding co-function validation

• [1] Suzuki, T., Futaki, S., Niwa, M., Tanaka, S., Ueda, K., & Sugiura, Y. (2002). Possible existence of common internalization mechanisms among arginine-rich peptides. Journal of Biological Chemistry, 277(4), 2437-2443. View Source
• [2] Litovchick, A., Rando, R. R., & Lancaster, L. (2003). Stereospecificity of short Rev-derived peptide interactions with RRE IIB RNA. RNA, 9(8), 937-948. View Source